8-Chloro Caffeine
8-Chloro Caffeine
Brand Name:
Vulcanchem
CAS No.:
4921-49-7
VCID:
VC0118225
InChI:
InChI=1S/C8H9ClN4O2/c1-11-4-5(10-7(11)9)12(2)8(15)13(3)6(4)14/h1-3H3
SMILES:
CN1C2=C(N=C1Cl)N(C(=O)N(C2=O)C)C
Molecular Formula:
C8H9ClN4O2
Molecular Weight:
228.63 g/mol
8-Chloro Caffeine
CAS No.: 4921-49-7
Reference Standards
VCID: VC0118225
Molecular Formula: C8H9ClN4O2
Molecular Weight: 228.63 g/mol
| CAS No. | 4921-49-7 |
|---|---|
| Product Name | 8-Chloro Caffeine |
| Molecular Formula | C8H9ClN4O2 |
| Molecular Weight | 228.63 g/mol |
| IUPAC Name | 8-chloro-1,3,7-trimethylpurine-2,6-dione |
| Standard InChI | InChI=1S/C8H9ClN4O2/c1-11-4-5(10-7(11)9)12(2)8(15)13(3)6(4)14/h1-3H3 |
| Standard InChIKey | HGKPGBJNNATDRR-UHFFFAOYSA-N |
| SMILES | CN1C2=C(N=C1Cl)N(C(=O)N(C2=O)C)C |
| Canonical SMILES | CN1C2=C(N=C1Cl)N(C(=O)N(C2=O)C)C |
| Synonyms | 8-Chloro-3,7-dihydro-1,3,7-trimethyl-1H-purine-2,6-dione; NSC 6277; |
| PubChem Compound | 21031 |
| Last Modified | Nov 11 2021 |
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